6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one

• Molecular Formula: C8H9NOS
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 6,6-dimethyl-5H-thieno[2,3-c]pyrrol-4-one
• InChI: InChI=1S/C8H9NOS/c1-8(2)6-5(3-4-11-6)7(10)9-8/h3-4H,1-2H3,(H,9,10)
• InChI Key: LOWDJYPIYKKQAG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CS2)C(=O)N1)C

Description

6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one is a bicyclic heterocyclic compound featuring a thiophene ring fused to a pyrrolidinone moiety. The molecule is characterized by a ketone group at position 4 and two methyl groups at position 6, which confer steric stability and influence its reactivity. Its molecular formula is C₉H₁₁NOS, with a molecular weight of 181.25 g/mol (calculated). The compound is primarily utilized as a synthetic intermediate in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminothiophenol with α,β-unsaturated carbonyl compounds, followed by cyclization to form the thieno[2,3-c]pyrrole ring system . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like p-toluenesulfonic acid to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the compound, enhancing its chemical diversity.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Amines, thiols, and halides.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and antimicrobial properties.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Biological Studies: The compound is used in studies to understand its interactions with biological macromolecules and its potential as a biochemical probe.

Mechanism of Action

The mechanism of action of 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved may include modulation of signal transduction pathways and alteration of gene expression .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

The thieno[2,3-c]pyrrol-4-one scaffold is structurally related to several fused heterocycles. Key analogs include:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
2-Bromo-6,6-dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one	Bromine at position 2	C₉H₁₀BrNOS	260.16	Halogenated derivative; intermediate for cross-coupling reactions
5-Butyl-6-phenyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one	Butyl at position 5, phenyl at position 6	C₁₇H₂₁NOS	295.42	Bulky substituents enhance lipophilicity; explored in medicinal chemistry
6-(Phenylamino)-5-(p-tolyl)-6-(trifluoromethyl)-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one	Trifluoromethyl, p-tolyl, and phenylamino groups	C₂₀H₁₈F₃N₂OS	408.43	CF₃ group improves metabolic stability; synthesized via Re-catalyzed [3+2] annulation (24% yield)
Methyl 3-amino-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate	Methyl ester and amino group at position 3	C₈H₁₂Cl₂N₂O₂S	271.16	Water-soluble derivative; used in peptide-mimetic drug design
5,6-Dimethyl-3-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one	Thieno-pyrimidinone core with thioxo group	C₁₄H₁₃N₂OS₂	289.39	Distinct pyrimidinone scaffold; exhibits antimicrobial activity

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing Groups (e.g., Br, CF₃): Enhance electrophilicity at the carbonyl group, facilitating nucleophilic attacks. Bromine at position 2 increases molecular weight and polarity, improving crystallinity .
• Bulky Alkyl/Aryl Groups (e.g., butyl, phenyl): Increase lipophilicity (logP >3), enhancing membrane permeability but reducing aqueous solubility .
• Amino/Ester Groups (e.g., methyl 3-amino): Improve solubility in polar solvents (e.g., DMSO, ethanol) and enable conjugation with biomolecules .

Research Findings and Challenges

• Yield Limitations: CF₃-containing analogs exhibit low yields (e.g., 24% for 3af) due to steric hindrance and side reactions .
• Stability Issues: 6,6-Dimethyl derivatives require storage at -20°C under inert atmospheres to prevent degradation .
• Patent Activity: Thieno-pyrrol-one scaffolds are featured in patents targeting apoptosis pathways (e.g., WO2024/02854A1) .

Biological Activity

6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer therapy. This article synthesizes current research findings on its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one is $C_8H_{11}NOS$. The compound features a thieno-pyrrole core structure that is known to influence its biological properties. The presence of the dimethyl groups at the 6-position contributes to its stability and reactivity.

Research indicates that 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one exhibits its biological activity primarily through the inhibition of specific kinases involved in cancer cell proliferation. Notably, it has been shown to inhibit extracellular signal-regulated kinase (ERK) activity, which plays a critical role in cell signaling pathways related to growth and survival .

Anticancer Properties

Recent studies highlight the anticancer potential of this compound. For instance:

• Cytotoxicity : In vitro assays demonstrated that 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one exhibits significant cytotoxic effects against various cancer cell lines. The IC50 values ranged from 29 µM to 59 µM across different cell types .
• Mechanistic Studies : Further investigations revealed that the compound induces apoptosis in cancer cells by increasing pro-apoptotic proteins such as caspase-3 and Bax while downregulating anti-apoptotic proteins like Bcl-2. This suggests a robust mechanism for triggering cell death in malignancies .

Inhibition of Kinases

The compound has been evaluated for its inhibitory effects on several tyrosine kinases:

Kinase	IC50 (nM)	Reference Compound	Reference IC50 (nM)
EGFR	79	Sunitinib	93
Her2	204	Erlotinib	261
VEGFR2	40	Sorafenib	50
CDK2	120	Staurosporine	150

These results indicate that 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one possesses comparable potency to established kinase inhibitors used in clinical settings .

Case Studies

• In Vivo Efficacy : A study conducted on animal models demonstrated that treatment with the compound led to significant tumor regression in xenograft models of breast cancer. The results were attributed to the compound's ability to inhibit tumor growth and induce apoptosis in cancerous tissues.
• Combination Therapy : Research also explored the efficacy of combining 6,6-Dimethyl-5,6-dihydro-4H-thieno[2,3-c]pyrrol-4-one with other chemotherapeutic agents. Preliminary findings suggest enhanced therapeutic outcomes when used alongside traditional chemotherapy drugs, potentially allowing for lower dosages and reduced side effects.